Cas no 89794-06-9 (2-Bromo-4-methylbenzenesulfonyl chloride)

2-Bromo-4-methylbenzenesulfonyl chloride is a sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive sulfonyl chloride group enables efficient conversion into sulfonamides, sulfonate esters, and other functionalized compounds, making it valuable in pharmaceutical and agrochemical applications. The bromo and methyl substituents on the aromatic ring enhance its utility in selective substitution reactions, offering versatility in constructing complex molecular frameworks. This compound is characterized by its stability under controlled conditions and high purity, ensuring reliable performance in synthetic workflows. It is commonly employed in peptide chemistry, cross-coupling reactions, and as a precursor for advanced sulfonated materials. Proper handling under inert conditions is recommended due to its moisture sensitivity.

2-Bromo-4-methylbenzenesulfonyl chloride structure

89794-06-9 structure

Product Name:2-Bromo-4-methylbenzenesulfonyl chloride

CAS No:89794-06-9

MF:C₇H₆BrClO₂S

MW:269.543339252472

MDL:MFCD08445068

CID:588972

PubChem ID:13394535

Update Time:2025-10-29

2-Bromo-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-methylbenzene-1-sulfonyl chloride
- 2-Bromo-4-methylbenzenesulfonyl chloride
- 2-Bromo-4-methyl-benzenesulfonyl chloride
- Benzenesulfonyl chloride, 2-bromo-4-methyl-
- NULL
- 3-bromo-toluene-4-sulfonyl chloride
- 3-Brom-toluol-4-sulfonylchlorid
- Benzenesulfonyl chloride,2-bromo-4-methyl
- 2-Bromo-4-methylbenzenesulfonyl chloride (ACI)
- p-Toluenesulfonyl chloride, 2-bromo- (7CI)
- 2-Bromo-4-methylbenzene-1-sulfonylchloride
- 2-Bromo-p-toluenesulfonyl chloride
- 2-bromo-4-methylbenzenesulfonyl chloride, AldrichCPR
- AT13513
- AKOS000136549
- SCHEMBL2927021
- SY019017
- DB-078484
- DTXSID70539216
- EN300-30562
- MFCD08445068
- 89794-06-9
- MDL： MFCD08445068
- Inchi： 1S/C7H6BrClO2S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,1H3
- InChI Key： NQXSKUPCOJGZQA-UHFFFAOYSA-N
- SMILES： O=S(C1C(Br)=CC(C)=CC=1)(Cl)=O

Computed Properties

Exact Mass: 267.89600
Monoisotopic Mass: 267.89604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.5Å²

Experimental Properties

PSA: 42.52000
LogP: 3.76580

2-Bromo-4-methylbenzenesulfonyl chloride Security Information

Hazard Category Code： 22
Hazardous Material Identification：

2-Bromo-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B696988-10mg	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9		10mg	$ 64.00	2023-04-18
TRC	B696988-25mg	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9		25mg	$ 75.00	2023-04-18
TRC	B696988-50mg	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9		50mg	$ 87.00	2023-04-18
TRC	B696988-100mg	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9		100mg	$ 98.00	2023-04-18
Alichem	A019087605-1g	2-Bromo-4-methylbenzene-1-sulfonyl chloride	89794-06-9	95%	1g	$400.00	2023-08-31
Apollo Scientific	OR346499-1g	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9	95+%	1g	£219.00	2025-02-19
Apollo Scientific	OR346499-5g	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9	95+%	5g	£692.00	2025-02-19
abcr	AB315115-1 g	2-Bromo-4-methylbenzenesulfonyl chloride; 95%	89794-06-9		1 g	€311.30	2023-07-19
abcr	AB315115-5 g	2-Bromo-4-methylbenzenesulfonyl chloride; 95%	89794-06-9		5 g	€850.90	2023-07-19
Fluorochem	037915-5g	2-Bromo-4-methylbenzenesulfonyl chloride	89794-06-9	95%	5g	￡593.00	2022-03-01

2-Bromo-4-methylbenzenesulfonyl chloride Production Method

Production Method 1

14874-70-5

53926-63-9

89794-06-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Cuprous chloride Solvents: Water ; overnight, -5 - 0 °C

Reference

: Stereodivergent Access to [6.7]-Fused N-Heterocycles Bearing 1,3-Nonadjacent Stereogenic Centers by Pd-Catalyzed [4 + 2] Annulations

Ma, Zhan-Cai; Wei, Lin-Wen; Huang, Yuan, Organic Letters, 2023, 25(10), 1661-1666